N-Methyl-1-(2-methylthiazol-4-yl)methanamine dihydrochloride
Overview
Description
“N-Methyl-1-(2-methylthiazol-4-yl)methanamine dihydrochloride” is a chemical compound with the CAS Number: 1185668-03-4. It has a molecular weight of 215.15 . The compound is a solid at room temperature .
Molecular Structure Analysis
The linear formula of “this compound” is C6 H10 N2 S . 2 Cl H . The molecular structure analysis of similar compounds suggests that it might contain a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Synthesis and Structural Analysis
- A compound structurally related to N-Methyl-1-(2-methylthiazol-4-yl)methanamine dihydrochloride, N,N-dibenzyl-1-(1-[(4-methyl-2-phenyl-4,5-dihydrooxazol-4-yl)methyl)]-1H-1,2,3-triazol-4-yl)methanamine, was synthesized using a 1,3-dipolar cycloaddition reaction. The compound's structure was confirmed using NMR spectroscopy, elemental analysis, and MS data, demonstrating its utility in structural and synthetic chemistry (Aouine, El Hallaoui, & Alami, 2014).
Catalytic and Chemical Applications
- Quinazoline-based ruthenium complexes, synthesized from (4-Phenylquinazolin-2-yl)methanamine, showcased significant potential in transfer hydrogenation reactions. These reactions achieved high conversions and TOF values, indicating the compound's utility in catalytic processes and organic synthesis (Karabuğa, Bars, Karakaya, & Gümüş, 2015).
Pharmacological Research
Several derivatives structurally related to this compound have been explored for their biological activities. For instance, novel quinoline derivatives carrying 1,2,3-triazole moieties were synthesized and evaluated for their antibacterial and antifungal properties. The research underlines the compound's relevance in medicinal chemistry, particularly in drug discovery for infectious diseases (Thomas, Adhikari, & Shetty, 2010).
Novel 1-(1-benzoylpiperidin-4-yl)methanamine derivatives were synthesized and identified as "biased agonists" of serotonin 5-HT1A receptors. These compounds displayed promising antidepressant-like activity and robust ERK1/2 phosphorylation, highlighting the compound's significance in neuropsychopharmacology and the development of antidepressant drugs (Sniecikowska et al., 2019).
Safety and Hazards
properties
IUPAC Name |
N-methyl-1-(2-methyl-1,3-thiazol-4-yl)methanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2S.2ClH/c1-5-8-6(3-7-2)4-9-5;;/h4,7H,3H2,1-2H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVHKABNSEDAPLW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)CNC.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12Cl2N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70670734 |
Source
|
| Record name | N-Methyl-1-(2-methyl-1,3-thiazol-4-yl)methanamine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70670734 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1185668-03-4 |
Source
|
| Record name | N-Methyl-1-(2-methyl-1,3-thiazol-4-yl)methanamine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70670734 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[1-(4-Trifluoromethyl-pyrimidin-2-yl)-piperidin-3-yl]-methanol](/img/structure/B1500644.png)
